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Compound of Interest

Compound Name: 3-Methyl-4-nitrophenol

Cat. No.: B363926 Get Quote

An In-depth Technical Guide to 3-Methyl-4-nitrophenol: Chemical Structure, Synthesis, and

Applications

Introduction
3-Methyl-4-nitrophenol, also known as 4-nitro-m-cresol, is an important organic compound

with the chemical formula C₇H₇NO₃.[1][2] It presents as needle-like or columnar yellow crystals.

[3] This aromatic compound is a derivative of m-cresol and plays a crucial role as a key

intermediate in the synthesis of various industrial and pharmaceutical chemicals.[3][4]

Its most notable application is in the production of organophosphorus pesticides, particularly

Fenitrothion, a low-toxicity insecticide recommended by the World Health Organization for

malaria vector control.[5][6] The compound also exhibits anti-androgenic activity, making it a

subject of interest in drug development research.[4] This guide provides a detailed overview of

its chemical structure, physical properties, established synthesis protocols, and its primary

application as a chemical intermediate.

Chemical Structure and Properties
3-Methyl-4-nitrophenol consists of a benzene ring substituted with a methyl group (-CH₃), a

hydroxyl group (-OH), and a nitro group (-NO₂). The IUPAC name, 3-methyl-4-nitrophenol,
specifies that the hydroxyl group is at position 1, the methyl group at position 3, and the nitro

group at position 4 of the phenol ring.[7]
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Caption: 2D chemical structure of 3-Methyl-4-nitrophenol.

Physicochemical Properties
A summary of the key physical and chemical properties of 3-Methyl-4-nitrophenol is
presented below.

Property Value Reference(s)

IUPAC Name 3-Methyl-4-nitrophenol [7]

Synonyms
4-Nitro-m-cresol, 4-Nitro-3-

methylphenol, p-Nitro-m-cresol
[1]

CAS Number 2581-34-2 [1][2]

Molecular Formula C₇H₇NO₃ [1][2]

Molecular Weight 153.14 g/mol [2][7]

Appearance
Yellowish to beige crystalline

powder, needle-like crystals
[3][4]

Melting Point 128-130 °C [3]

Boiling Point 200 °C (decomposes) [3]

Flash Point 110 °C [3]

Solubility

Very soluble in ethanol, ether,

chloroform, benzene; Insoluble

in cold water.

[3]

Water solubility: 1.34 g/L [8]

Synthesis of 3-Methyl-4-nitrophenol
The synthesis of 3-Methyl-4-nitrophenol is primarily achieved through the nitration of m-

cresol. However, direct nitration often leads to a mixture of isomers, including ortho- and para-

nitro products, which necessitates difficult purification steps.[5][6] To achieve higher selectivity

and yield, several methods have been developed. The most common industrial approaches are

nitrosation followed by oxidation, and the nitration of a protected m-cresol derivative.
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Key Synthesis Strategies
Direct Nitration: This method involves treating m-cresol with a nitrating agent like nitric acid.

While straightforward, it suffers from low selectivity, producing significant amounts of 2-nitro

and 6-nitro isomers alongside the desired 4-nitro product.[5]

Nitrosation Followed by Oxidation: This is a widely used industrial method that proceeds in

two steps. First, m-cresol is reacted with a nitrosating agent (e.g., sodium nitrite in an acidic

medium) at a low temperature to form 4-nitroso-m-cresol. This intermediate is then oxidized,

typically with nitric acid, to yield 3-Methyl-4-nitrophenol with high selectivity.[3][9][10] Yields

for this method are reported to be around 87%.[3]

Nitration of Protected m-Cresol: To prevent the formation of ortho-isomers, the hydroxyl

group of m-cresol can be protected by converting it into an ester, such as an acetate or a

phosphate.[5] For instance, m-cresol is first converted to tri-m-tolyl phosphate, which is then

nitrated. The protecting group directs the nitration to the para position. The final step is

hydrolysis under acidic conditions to yield 3-Methyl-4-nitrophenol. This route can achieve

an overall yield of 82-85%.[5]
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Start: m-Cresol

Step 1: Nitrosation
(NaNO₂, HCl, 0-3°C)

Intermediate:
4-Nitroso-m-cresol

Step 2: Oxidation
(HNO₃, 40°C)

Product:
3-Methyl-4-nitrophenol

Purification
(Filtration, Crystallization)

Final Product
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Caption: Workflow for the synthesis via nitrosation and oxidation.

Experimental Protocol: Nitrosation-Oxidation Method
This protocol is based on a common and high-yield industrial synthesis route.[3][10]
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Materials:

m-Cresol

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl, 15%)

Nitric acid (HNO₃, 38%)

Ice

Distilled water

Procedure:

Nitrosation:

A reaction vessel equipped with a stirrer and a thermometer is charged with 15%

hydrochloric acid.

The acid is cooled to a temperature of 0 ± 3 °C using an ice bath.

A solution of m-cresol and sodium nitrite is prepared and added dropwise to the cold,

stirred acid solution. The temperature must be strictly maintained within the 0 ± 3 °C range

throughout the addition.

After the addition is complete, the mixture is stirred for an additional 30 minutes to ensure

the complete formation of the 4-nitroso-m-cresol intermediate, which precipitates from the

solution.

Oxidation:

The resulting slurry containing the nitroso compound is carefully warmed.

38% nitric acid is added to the mixture.
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The temperature is raised to and maintained at 40 ± 2 °C to initiate and sustain the

oxidation reaction. Nitrogen oxides (NOx) will be evolved; ensure adequate ventilation and

consider a scrubbing system (e.g., with sodium carbonate solution) for large-scale

reactions.[8]

The reaction is held at this temperature until the oxidation is complete, typically for about 2

hours.

Isolation and Purification:

After the reaction is complete, the mixture is cooled to approximately 25 °C.[8]

The solid product, 3-Methyl-4-nitrophenol, is collected by filtration.

The crude product is washed with cold water to remove residual acid and other water-

soluble impurities.

Further purification can be achieved by recrystallization from a suitable solvent like an

ethanol-water mixture or toluene to obtain yellow, needle-like crystals of high purity.[8]

Application in Insecticide Synthesis
The primary industrial application of 3-Methyl-4-nitrophenol is as a direct precursor in the

manufacture of Fenitrothion, an organophosphate insecticide.[5] The synthesis involves the

reaction of 3-Methyl-4-nitrophenol with O,O-dimethyl phosphorochloridothioate. This reaction

highlights the compound's importance in the agrochemical industry.

3-Methyl-4-nitrophenol

Fenitrothion
(Insecticide)

Condensation Reaction

O,O-dimethyl
phosphorochloridothioate

Click to download full resolution via product page
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Caption: Role of 3-Methyl-4-nitrophenol as a precursor to Fenitrothion.

Conclusion
3-Methyl-4-nitrophenol is a valuable chemical intermediate with a well-defined structure and

established synthesis routes. While direct nitration of m-cresol is possible, methods involving a

two-step nitrosation-oxidation pathway or the use of protecting groups offer superior selectivity

and yield, making them preferable for industrial production. Its critical role in the synthesis of

the widely used insecticide Fenitrothion underscores its importance in the agrochemical sector.

Further research into its biological activities, such as its anti-androgenic properties, may open

new avenues for its application in pharmaceuticals and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b363926#3-methyl-4-nitrophenol-chemical-structure-
and-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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